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Compound of Interest

Compound Name: Allyl tribromoacetate

Cat. No.: B15486424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for Allyl
Tribromoacetate. Due to the limited availability of a comprehensive Safety Data Sheet (SDS)

for this specific compound, this document compiles available data and provides guidance

based on structurally related compounds and general principles of handling halogenated

organic molecules.

Chemical Identification
Identifier Value

IUPAC Name prop-2-enyl 2,2,2-tribromoacetate

Molecular Formula C₅H₅Br₃O₂[1]

Molecular Weight 336.8 g/mol [1]

CAS Number 4640-27-9

Physical and Chemical Properties
Specific experimental data for the physical and chemical properties of Allyl Tribromoacetate
are not readily available in the public domain. The following table provides estimated values or

data from a structurally similar compound, Allyl Bromoacetate, for reference.
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Property Value Notes

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Density Data not available

Solubility Insoluble in water.
Based on general properties of

similar organic esters.

Toxicological Information
Detailed toxicological studies on Allyl Tribromoacetate have not been identified. The hazard

classification is based on the known toxicity of related allyl compounds and bromoacetates.

Allyl compounds can be lachrymatory and toxic, and their toxicity is often associated with their

metabolism to acrolein, which is a highly reactive and toxic substance.

Hazard Class Classification Notes

Acute Oral Toxicity
Category 3: Toxic if swallowed

(Presumed)

Based on the toxicity of related

allyl esters.

Acute Dermal Toxicity
Category 3: Toxic in contact

with skin (Presumed)

By analogy to similar

compounds.

Acute Inhalation Toxicity
Category 3: Toxic if inhaled

(Presumed)

Vapors are expected to be

irritating to the respiratory tract.

Skin Corrosion/Irritation
Category 2: Causes skin

irritation (Presumed)

Halogenated organic

compounds are often irritating

to the skin.

Serious Eye Damage/Irritation
Category 1: Causes serious

eye damage (Presumed)

Expected to be a strong irritant

and potentially corrosive to the

eyes.

Experimental Protocols
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Detailed experimental protocols for the safety assessment of Allyl Tribromoacetate are not

available. The following presents a general protocol for the safe handling of hazardous liquid

chemicals, which should be adapted based on a risk assessment for the specific procedures

being undertaken.

Protocol: Safe Handling of Liquid Halogenated Organic Compounds

Risk Assessment: Before handling, conduct a thorough risk assessment, considering the

quantity of the substance, the nature of the procedure (e.g., heating, distilling), and the

potential for exposure.

Engineering Controls: All work must be conducted in a properly functioning chemical fume

hood with a face velocity of at least 100 feet per minute.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene). Double gloving is

recommended.

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Lab Coat: A flame-resistant lab coat should be worn and buttoned.

Respiratory Protection: If there is a risk of inhalation exposure despite engineering

controls, a respirator with an appropriate organic vapor cartridge should be used.

Handling:

Use the smallest quantity of the substance necessary for the experiment.

Avoid direct contact with skin and eyes.

Do not heat the substance in an open container.

Ensure all containers are clearly labeled.

Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials such as

strong oxidizing agents, acids, and bases. Keep containers tightly closed.
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Waste Disposal: Dispose of waste in a designated, labeled container for halogenated organic

waste, following all institutional and local regulations.

Spill Response: In case of a spill, evacuate the area and alert others. If the spill is small and

you are trained to do so, contain the spill with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal. For large spills, evacuate and contact

emergency personnel.

Safety and First Aid Procedures
The following diagrams illustrate the logical flow of safety precautions and first aid measures for

Allyl Tribromoacetate.
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Hazard Recognition and Prevention

Exposure Response
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Logical Flow of Safety Precautions
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First Aid for Allyl Tribromoacetate Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure

Move to Fresh Air

Inhalation

Remove Contaminated Clothing

Skin Contact

Rinse with Water (15 min)

Eye Contact

Do NOT Induce Vomiting

Ingestion

Artificial Respiration (if not breathing)

Seek Immediate Medical Attention_Inh

Wash with Soap and Water (15 min)

Seek Medical Attention_Skin

Remove Contact Lenses

Seek Immediate Medical Attention_Eye

Rinse Mouth with Water

Seek Immediate Medical Attention_Ing

Click to download full resolution via product page

First-Aid Measures for Exposure

Disclaimer
This document is intended as a guide and is not a substitute for a formal Safety Data Sheet. All

laboratory work should be conducted in accordance with institutional safety policies and

procedures. Researchers are strongly encouraged to seek out a certified SDS from the

manufacturer before using Allyl Tribromoacetate. The information provided herein is based on

the best available data for this compound and its structural analogs at the time of writing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://data.virginia.gov/dataset/compound-527612-allyl-tribromoacetate
https://data.virginia.gov/dataset/compound-527612-allyl-tribromoacetate
https://www.benchchem.com/product/b15486424#allyl-tribromoacetate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15486424#allyl-tribromoacetate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15486424#allyl-tribromoacetate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15486424#allyl-tribromoacetate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15486424?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

